Cas no 40019-27-0 (3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate)

• Product Name: 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate
• CAS No: 40019-27-0
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 4649161
• Update Time: 2025-05-22

3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate
• diethyl 1,2,4-oxadiazole-3,5-dicarboxylate
• CID 21498854

• Inchi： 1S/C8H10N2O5/c1-3-13-7(11)5-9-6(15-10-5)8(12)14-4-2/h3-4H2,1-2H3
• InChI Key： DCDJUSBZFZRZSB-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(C(=O)OCC)=NO1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• XLogP3: 1.2
• Topological Polar Surface Area: 91.5

Additional information on 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate

Comprehensive Overview of 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate (CAS No. 40019-27-0)

3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate (CAS No. 40019-27-0) is a specialized organic compound belonging to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features two ethyl ester groups attached to the oxadiazole ring, making it a valuable intermediate in synthetic chemistry. Its unique structure and reactivity have garnered significant attention from researchers exploring novel bioactive molecules and functional materials.

The growing interest in 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate is partly driven by its potential role in drug discovery and green chemistry. With the rise of sustainable synthesis methods, this compound is often highlighted in discussions about eco-friendly catalysts and low-toxicity intermediates. Researchers are particularly intrigued by its ability to serve as a building block for heterocyclic scaffolds, which are crucial in designing antimicrobial agents and anticancer drugs.

One of the most frequently asked questions about CAS No. 40019-27-0 revolves around its synthetic routes and purification techniques. Modern protocols often emphasize microwave-assisted synthesis or flow chemistry to improve yield and reduce waste. Additionally, its solubility properties and stability under various conditions are critical for industrial applications, especially in pharmaceutical formulations and polymer chemistry.

In the context of material science, 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate has been explored for its potential in organic electronics and coordination polymers. Its ability to form metal-organic frameworks (MOFs) has sparked interest in gas storage and catalysis applications. The compound’s thermal stability and electronic properties make it a candidate for advanced materials research.

From an analytical chemistry perspective, characterizing CAS No. 40019-27-0 involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its molecular structure and purity, which are critical for reproducibility in research. The compound’s spectral data is often shared in open-access databases, facilitating collaboration among scientists.

The demand for 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate is also linked to its role in peptide mimetics and enzyme inhibitors. As the pharmaceutical industry seeks new therapeutic targets, this compound’s versatility in medicinal chemistry continues to be a hot topic. Its structure-activity relationships (SAR) are frequently studied to optimize bioavailability and target specificity.

In summary, 3,5-Diethyl 1,2,4-oxadiazole-3,5-dicarboxylate (CAS No. 40019-27-0) is a multifaceted compound with broad applications across chemical research and industrial innovation. Its relevance in emerging technologies and sustainable practices ensures its place in ongoing scientific discourse. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking next-generation solutions.